Cas no 1443288-83-2 (7-(Difluoro-methanesulfonyl)-1H-quinoxalin-2-one)

• Product Name: 7-(Difluoro-methanesulfonyl)-1H-quinoxalin-2-one
• CAS No: 1443288-83-2
• MF: C₉H₆F₂N₂O₃S
• MW: 260.217347621918
• CID: 4604953
• Update Time: 2025-05-18

7-(Difluoro-methanesulfonyl)-1H-quinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-(Difluoro-methanesulfonyl)-1H-quinoxalin-2-one
• 7-((Difluoromethyl)sulfonyl)quinoxalin-2(1H)-one

• Inchi： 1S/C9H6F2N2O3S/c10-9(11)17(15,16)5-1-2-6-7(3-5)13-8(14)4-12-6/h1-4,9H,(H,13,14)
• InChI Key： KODVGXQYHVIOJB-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(S(C(F)F)(=O)=O)=C2)N=CC1=O

Additional information on 7-(Difluoro-methanesulfonyl)-1H-quinoxalin-2-one

Introduction to 7-(Difluoro-methanesulfonyl)-1H-quinoxalin-2-one (CAS No. 1443288-83-2)

7-(Difluoro-methanesulfonyl)-1H-quinoxalin-2-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1443288-83-2, belongs to the quinoxaline class of heterocyclic compounds, which are widely recognized for their diverse biological activities. The structural motif of this molecule incorporates a difluoro-methanesulfonyl group, a moiety that is known to enhance the pharmacological properties of many synthetic agents by improving their binding affinity and metabolic stability.

The significance of 7-(Difluoro-methanesulfonyl)-1H-quinoxalin-2-one lies in its potential applications as a lead compound in drug discovery. Quinoxalines, in general, have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The introduction of the difluoro-methanesulfonyl substituent into the quinoxaline scaffold introduces fluorine atoms, which are known to modulate electronic and steric interactions within the molecule. These modifications can lead to enhanced bioavailability and reduced susceptibility to metabolic degradation, making such compounds attractive candidates for further development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 7-(Difluoro-methanesulfonyl)-1H-quinoxalin-2-one with biological targets with greater precision. Studies have suggested that this compound may interact with enzymes and receptors involved in critical cellular pathways, such as those related to inflammation and cell proliferation. The difluoro-methanesulfonyl group, in particular, has been shown to enhance the binding affinity of the molecule to its target proteins, potentially leading to more effective therapeutic outcomes.

In the realm of medicinal chemistry, the synthesis of 7-(Difluoro-methanesulfonyl)-1H-quinoxalin-2-one represents a significant achievement due to its structural complexity and the challenges associated with introducing fluorinated sulfonyl groups into a heterocyclic framework. The synthetic routes developed for this compound often involve multi-step processes that require precise control over reaction conditions to ensure high yield and purity. These synthetic methodologies not only highlight the ingenuity of modern organic synthesis but also provide valuable insights into the development of other fluorinated derivatives.

The pharmacological profile of 7-(Difluoro-methanesulfonyl)-1H-quinoxalin-2-one is currently under investigation in several preclinical studies. Preliminary results indicate that this compound exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth. Additionally, its potential as an anti-inflammatory agent has been explored, with early studies suggesting that it may modulate cytokine production and reduce inflammatory responses in vitro. These findings underscore the therapeutic potential of this compound and justify further exploration into its mechanism of action.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The presence of fluorine atoms can significantly alter the pharmacokinetic properties of a drug candidate, including its solubility, metabolic stability, and binding affinity. In the case of 7-(Difluoro-methanesulfonyl)-1H-quinoxalin-2-one, the introduction of two fluorine atoms at specific positions within the molecule is believed to enhance its interactions with biological targets while minimizing off-target effects. This optimization is crucial for developing safe and effective pharmaceutical agents.

As research continues to evolve, new methodologies for studying 7-(Difluoro-methanesulfonyl)-1H-quinoxalin-2-one are being developed. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate the three-dimensional structure of this compound and understand how it interacts with biological targets at an atomic level. These structural insights are essential for designing next-generation derivatives with improved pharmacological properties.

The broader implications of studying compounds like 7-(Difluoro-methanesulfonyl)-1H-quinoxalin-2-one extend beyond their immediate therapeutic applications. They serve as valuable tools for understanding fundamental principles in drug design and development. By investigating how structural modifications influence biological activity, researchers can gain insights into the relationship between molecular structure and function, which can be applied to other areas of medicinal chemistry.

In conclusion,7-(Difluoro-methanesulfonyl)-1H-quinoxalin-2-one (CAS No. 1443288-83-2) represents a fascinating example of how structural innovation can lead to novel therapeutic agents. Its unique combination of a quinoxaline scaffold and a difluoro-methanesulfonyl group makes it a promising candidate for further development in pharmaceutical research. As our understanding of its pharmacological properties continues to grow, so too does its potential as a lead compound for new drugs targeting various diseases.